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Compound Name: Recoflavone

Cat. No.: B1679252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Recoflavone
Recoflavone (also known as DA-6034) is a synthetic flavonoid derivative of eupatillin with

potent anti-inflammatory and antioxidant properties.[1][2][3] Its mechanism of action involves

the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2) and the modulation of

the nuclear factor-kappa B (NF-κB) signaling pathway, both of which are critical in the

inflammatory response.[4][5] Recoflavone has been investigated for various inflammatory

conditions, including gastritis, dry eye syndrome, and inflammatory bowel disease.[6][7]

Given its therapeutic potential, robust and reproducible preclinical animal studies are essential

to evaluate its efficacy and safety. A critical component of such studies is the development of

an appropriate formulation that ensures accurate and consistent delivery of the compound. This

document provides detailed application notes and protocols for the formulation of Recoflavone
for oral and intravenous administration in common preclinical animal models.

Physicochemical Properties of Recoflavone
Understanding the physicochemical properties of Recoflavone is the first step in developing a

suitable formulation. Its low aqueous solubility presents a significant challenge for achieving

adequate bioavailability.
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Property Value Source

Molecular Formula C20H18O8 [3][8]

Molecular Weight 386.36 g/mol [3]

Predicted Water Solubility 0.0158 mg/mL [6]

Predicted logP 2.67 [6]

pKa (Strongest Acidic) 2.79 [6]

Class Flavonoid, Benzopyran [1][6]

Synonyms DA-6034, DA 6034 [2][3][8]

Recoflavone Mechanism of Action
Recoflavone exerts its anti-inflammatory effects by targeting key pathways in the inflammatory

cascade. By inhibiting COX enzymes, it reduces the synthesis of prostaglandins, which are key

mediators of pain and inflammation.[4] Furthermore, its inhibition of the NF-κB pathway

dampens the transcription of pro-inflammatory genes.[4][5]
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Formulation Preparation

Animal Dosing Procedure

1. Weigh Recoflavone
and Vehicle Components

2. Prepare Vehicle
(e.g., 0.5% CMC + 0.1% Tween 80)

3. Add Recoflavone to Vehicle
(Geometric Dilution)

4. Homogenize/Vortex
to form a uniform suspension

5. QC Check
(Visual Inspection, pH)

6. Weigh Animal & Calculate Dose Volume

Proceed to Dosing

7. Properly Restrain Animal
(e.g., Scruffing)

8. Measure Gavage Needle Length
(Mouth to last rib)

9. Administer Suspension Slowly
via Oral Gavage

10. Monitor Animal Post-Dosing
(5-15 min)

 

Formulation Preparation (Sterile)

Animal Dosing Procedure

1. Dissolve Recoflavone in DMSO

2. Add PEG400 and mix

3. Add Saline/WFI slowly while vortexing

4. Sterile Filter (0.22 µm syringe filter)

5. QC Check
(Clarity, Particulates)

6. Weigh Animal & Calculate Dose Volume

Proceed to Dosing

7. Warm Animal/Tail
(Heat lamp/pad) for vasodilation

8. Place in Restraint Device

9. Inject Slowly into Lateral Tail Vein

10. Apply pressure & Monitor Animal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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